![molecular formula C12H14FNOS B2601004 N-[(3-fluorophenyl)methoxy]thian-4-imine CAS No. 866155-15-9](/img/structure/B2601004.png)
N-[(3-fluorophenyl)methoxy]thian-4-imine
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Description
N-[(3-fluorophenyl)methoxy]thian-4-imine is a useful research compound. Its molecular formula is C12H14FNOS and its molecular weight is 239.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Crystalline Fluoro-Functionalized Imines
The study by Ashfaq et al. (2022) focused on synthesizing crystalline Schiff base (imine) compounds with fluoro-functionalization. They specifically analyzed two compounds, including a variant similar to N-[(3-fluorophenyl)methoxy]thian-4-imine. Their work included X-ray diffraction studies and Hirshfeld surface analysis to determine crystal structures and understand the stabilization roles of fluorine atoms in crystal packing. The study also delved into quantum chemical calculations, unveiling significant roles of intramolecular charge transfer and hyper-conjugation interactions in stabilizing the molecules. These compounds showed promise for nonlinear optical (NLO) applications due to their high stability and significant linear polarizability and hyperpolarizability values (Ashfaq et al., 2022).
Catalytic Asymmetric Mannich-type Reactions
Trost et al. (2006) developed a method using imines in direct asymmetric Mannich reactions with α-hydroxyketones. The study harnessed a dinuclear catalyst for synthesizing a broad array of hydroxyacetylated aromatics. This work showcased the utility of imines, such as this compound, in facilitating selective chemical reactions and synthesizing complex molecular structures. The diastereoselectivity dependence on the N-substituent's nature underscored the importance of structural aspects of imines in determining the reaction outcomes (Trost et al., 2006).
Photophysical and Electrochemical Properties
Thiophene-based Imine Compounds
Yildiz et al. (2017) conducted a study on thiophene-based imine compounds, focusing on their structural characterization and investigating their electrochemical, photophysical, and thermal properties. These compounds, related to this compound, displayed unique interaction patterns and exhibited notable electrochemical and photoluminescence properties. Such studies are crucial for understanding the material characteristics of imine compounds, potentially leading to applications in electronic devices or as part of photophysical sensors (Yildiz et al., 2017).
Properties
IUPAC Name |
N-[(3-fluorophenyl)methoxy]thian-4-imine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNOS/c13-11-3-1-2-10(8-11)9-15-14-12-4-6-16-7-5-12/h1-3,8H,4-7,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZNNBAGZESMBSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1=NOCC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.